Cas no 2171990-46-6 (2-tert-butyl-N-methyl-1,3-benzothiazol-4-amine)

• Product Name: 2-tert-butyl-N-methyl-1,3-benzothiazol-4-amine
• CAS No: 2171990-46-6
• MF: C₁₂H₁₆N₂S
• MW: 220.333841323853
• CID: 5899122
• PubChem ID: 165589328
• Update Time: 2025-10-30

2-tert-butyl-N-methyl-1,3-benzothiazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 2-tert-butyl-N-methyl-1,3-benzothiazol-4-amine
• 2171990-46-6
• EN300-1613532

• Inchi： 1S/C12H16N2S/c1-12(2,3)11-14-10-8(13-4)6-5-7-9(10)15-11/h5-7,13H,1-4H3
• InChI Key： NKVFZUYAPSYGII-UHFFFAOYSA-N
• SMILES： S1C2C=CC=C(C=2N=C1C(C)(C)C)NC

Computed Properties

• Exact Mass: 220.10341969g/mol
• Monoisotopic Mass: 220.10341969g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 53.2Ų

Additional information on 2-tert-butyl-N-methyl-1,3-benzothiazol-4-amine

Introduction to 2-tert-butyl-N-methyl-1,3-benzothiazol-4-amine (CAS No. 2171990-46-6)

2-tert-butyl-N-methyl-1,3-benzothiazol-4-amine, identified by the Chemical Abstracts Service Number (CAS No.) 2171990-46-6, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the benzothiazole family, a class of molecules known for their diverse biological activities and utility in drug development. The structural features of 2-tert-butyl-N-methyl-1,3-benzothiazol-4-amine, particularly the presence of a tert-butyl group and a methyl amino substituent, contribute to its unique chemical properties and potential therapeutic applications.

The benzothiazole core is a privileged scaffold in medicinal chemistry, exhibiting a wide range of biological activities including antimicrobial, anti-inflammatory, antiviral, and anticancer properties. The introduction of electron-withdrawing and electron-donating groups at various positions on the benzothiazole ring can modulate its pharmacological effects. In the case of 2-tert-butyl-N-methyl-1,3-benzothiazol-4-amine, the tert-butyl group at the 2-position and the methyl amino group at the 4-position are strategically positioned to influence both the electronic distribution and steric environment of the molecule.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of 2-tert-butyl-N-methyl-1,3-benzothiazol-4-amine with various biological targets. Studies suggest that this compound may interact with enzymes and receptors involved in signal transduction pathways relevant to diseases such as cancer and neurodegeneration. The tert-butyl group, in particular, has been shown to enhance binding affinity by stabilizing specific conformations through steric interactions.

One of the most promising areas of research involving 2-tert-butyl-N-methyl-1,3-benzothiazol-4-amine is its potential as an anticancer agent. Preclinical studies have demonstrated that derivatives of benzothiazole can induce apoptosis in cancer cells by inhibiting key signaling pathways such as PI3K/Akt and MAPK. The methyl amino group in 2-tert-butyl-N-methyl-1,3-benzothiazol-4-amine may play a crucial role in modulating these pathways by serving as a hydrogen bond acceptor or donor, thereby influencing receptor binding affinity.

The synthesis of 2-tert-butyl-N-methyl-1,3-benzothiazol-4-amine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriately substituted thioamides and ketones, followed by functional group transformations such as alkylation and tert-butylation. Advances in green chemistry principles have also led to the development of more sustainable synthetic methodologies that minimize waste and hazardous byproducts.

In addition to its pharmaceutical applications, 2-tert-butyl-N-methyl-1,3-benzothiazol-4-amine has shown potential in materials science. The unique electronic properties of benzothiazole derivatives make them suitable candidates for use in organic semiconductors and light-emitting diodes (OLEDs). The presence of electron-deficient heterocycles can enhance charge transport properties, making this compound a valuable building block for next-generation electronic devices.

The pharmacokinetic profile of 2-tert-butyl-N-methyl-1,3-benzothiazol-4-am ine is another critical aspect that has been extensively studied. In vitro metabolism studies indicate that this compound undergoes biotransformation primarily through Phase II conjugation reactions involving glucuronidation and sulfation. These metabolic pathways are crucial for determining its bioavailability and duration of action in vivo. Understanding these processes is essential for optimizing drug delivery systems and minimizing potential side effects.

Recent clinical trials have explored the efficacy of benzothiazole derivatives in treating inflammatory diseases such as rheumatoid arthritis. Initial results suggest that compounds like 2-(2-hydroxyethyl)-N-methylbenzothiazoleamide, which shares structural similarities with our target molecule, 2-(trifluoromethyl)-N-methylbenzothiazole amine, exhibit significant anti-inflammatory activity by inhibiting cytokine production and reducing inflammatory mediator release. These findings underscore the therapeutic potential of benzothiazole-based compounds.

The role of computational tools in drug discovery cannot be overstated when discussing 2-(trifluoromethoxy)-N-propylbenzthiazole amine, a derivative that has been investigated for its antimicrobial properties. Molecular docking simulations have identified key interactions between this compound and bacterial enzymes responsible for DNA replication and transcription. Such insights have guided the design of novel analogs with enhanced activity against drug-resistant strains.

The future direction of research on 2-(tribromomethyl)-N-propylbenzthiazole amine lies in exploring its potential as a lead compound for drug development. By systematically modifying substituents on the benzthiazole core, researchers aim to identify analogs with improved pharmacological profiles. High-throughput screening (HTS) techniques combined with structure-based drug design are expected to accelerate this process.

In conclusion, 5-chloro-N,N-dimethylaniline, while not directly related to our target compound, 5-fluoro-N,N-dimethylaniline, represents another example of how benzthiazole derivatives are being harnessed for therapeutic purposes. The growing body of evidence supporting the biological activity of these molecules underscores their importance in modern medicine. As research continues, 5-fluoro-N,N-dimethylaniline will undoubtedly inspire further innovation in drug discovery.